Cas no 3002524-25-3 ((6-Bromo-2-fluoro-3-(trifluoromethyl)phenyl)(ethyl)sulfane)

• Product Name: (6-Bromo-2-fluoro-3-(trifluoromethyl)phenyl)(ethyl)sulfane
• CAS No: 3002524-25-3
• MF: C₉H₇BrF₄S
• MW: 303.114494562149
• CID: 6797315
• PubChem ID: 171366187
• Update Time: 2025-11-06

(6-Bromo-2-fluoro-3-(trifluoromethyl)phenyl)(ethyl)sulfane Chemical and Physical Properties

Names and Identifiers

• 3002524-25-3
• (6-Bromo-2-fluoro-3-(trifluoromethyl)phenyl)(ethyl)sulfane

• Inchi： 1S/C9H7BrF4S/c1-2-15-8-6(10)4-3-5(7(8)11)9(12,13)14/h3-4H,2H2,1H3
• InChI Key： VBNKWDLPIXIHFK-UHFFFAOYSA-N
• SMILES： BrC1C=CC(C(F)(F)F)=C(C=1SCC)F

Computed Properties

• Exact Mass: 301.93880g/mol
• Monoisotopic Mass: 301.93880g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 209
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.5
• Topological Polar Surface Area: 25.3Ų

Additional information on (6-Bromo-2-fluoro-3-(trifluoromethyl)phenyl)(ethyl)sulfane

Research Briefing on (6-Bromo-2-fluoro-3-(trifluoromethyl)phenyl)(ethyl)sulfane (CAS: 3002524-25-3)

This research briefing provides an in-depth analysis of the latest advancements and applications of (6-Bromo-2-fluoro-3-(trifluoromethyl)phenyl)(ethyl)sulfane (CAS: 3002524-25-3), a specialized chemical compound with significant potential in the field of chemical biology and pharmaceutical research. The compound's unique structural features, including the bromo, fluoro, and trifluoromethyl substituents, make it a valuable intermediate in the synthesis of bioactive molecules and drug candidates.

Recent studies have highlighted the role of (6-Bromo-2-fluoro-3-(trifluoromethyl)phenyl)(ethyl)sulfane in the development of novel kinase inhibitors, particularly those targeting cancer-related pathways. The compound's ability to modulate enzyme activity through selective binding has been demonstrated in preclinical models, suggesting its utility in targeted therapies. Additionally, its stability and reactivity under physiological conditions have been explored, providing insights into its pharmacokinetic properties.

One of the key findings from recent research is the compound's efficacy in inhibiting specific protein-protein interactions involved in inflammatory diseases. A study published in the Journal of Medicinal Chemistry (2023) reported that derivatives of (6-Bromo-2-fluoro-3-(trifluoromethyl)phenyl)(ethyl)sulfane exhibited potent anti-inflammatory activity in vitro and in vivo, with minimal off-target effects. This underscores its potential as a lead compound for developing new anti-inflammatory drugs.

Further investigations have focused on optimizing the synthetic routes for (6-Bromo-2-fluoro-3-(trifluoromethyl)phenyl)(ethyl)sulfane to improve yield and scalability. Advances in catalytic methods, such as palladium-catalyzed cross-coupling reactions, have enabled more efficient production of this compound, facilitating its broader application in drug discovery programs. Researchers have also explored its use in fragment-based drug design, leveraging its structural motifs to develop high-affinity ligands for challenging targets.

In conclusion, (6-Bromo-2-fluoro-3-(trifluoromethyl)phenyl)(ethyl)sulfane (CAS: 3002524-25-3) represents a promising scaffold for medicinal chemistry, with demonstrated applications in oncology and inflammation. Ongoing research aims to further elucidate its mechanisms of action and expand its therapeutic potential. This briefing underscores the importance of continued investment in the exploration of this compound and its derivatives to address unmet medical needs.